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Compound of Interest

Compound Name: (Rac)-BRD0705

Cat. No.: B15620513 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: BRD0705 is a potent and selective inhibitor of Glycogen Synthase Kinase 3α

(GSK3α) with an IC50 of 66 nM.[1][2][3][4][5][6][7] It exhibits an 8-fold selectivity for GSK3α

over GSK3β (IC50 of 515 nM).[1][2][3][4][7] This selectivity allows for the targeted investigation

of GSK3α-mediated signaling pathways. Notably, BRD0705 inhibits kinase function without

stabilizing β-catenin, which is a significant advantage in mitigating potential neoplastic

concerns.[3][5] These characteristics make BRD0705 a valuable tool for research in areas such

as acute myeloid leukemia (AML), where it has been shown to impair leukemia initiation and

prolong survival in mouse models.[1][2][3][8] This document provides detailed protocols for the

preparation, storage, and use of BRD0705 stock solutions in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
The following tables summarize the key physical, chemical, and solubility properties of

BRD0705.

Table 1: Chemical and Physical Properties of BRD0705
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Parameter Value Source(s)

Molecular Weight 321.42 g/mol [1][2][3][7][8]

Molecular Formula C₂₀H₂₃N₃O [1][2][4][7][8]

CAS Number 2056261-41-5 [1][2][3][7][8]

Appearance White to light yellow solid [1]

Purity ≥98% [8]

Table 2: Solubility of BRD0705

Solvent
Maximum
Solubility

Notes Source(s)

DMSO
300 mg/mL (933.36

mM)

Use of fresh,

anhydrous DMSO is

critical. Ultrasonic

assistance may be

required for complete

dissolution.

[1][2]

Methanol Soluble --- [8]

Table 3: Storage and Stability of BRD0705

Form
Storage
Temperature

Stability Source(s)

Solid Powder -20°C 3 years [1][2][3]

4°C 2 years [1]

In DMSO (Stock

Solution)
-80°C 1 to 2 years [1][2][3]

-20°C 1 year [1]
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Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes.[1][3][9]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration BRD0705 Stock Solution in DMSO (e.g., 100

mM)

This protocol describes the preparation of a 100 mM stock solution, a common starting

concentration for subsequent dilutions for in vitro experiments.

Materials:

BRD0705 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[1][3]

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[1][2]

Procedure:

Equilibration: Allow the vial containing BRD0705 powder to reach room temperature before

opening to prevent moisture condensation.

Calculation: Calculate the volume of DMSO required to achieve the desired stock

concentration.

To prepare a 100 mM stock solution from 5 mg of BRD0705 (MW = 321.42 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.005 g / (0.1 mol/L * 321.42 g/mol ) = 0.00015556 L
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Volume (µL) = 155.6 µL

Solvent Addition: Carefully add the calculated volume of anhydrous DMSO to the vial

containing the BRD0705 powder. Using fresh DMSO is crucial as absorbed moisture can

significantly reduce the compound's solubility.[1][3]

Dissolution: Tightly cap the vial and vortex thoroughly for several minutes until the powder is

completely dissolved.

Aiding Dissolution (if necessary): If precipitation or cloudiness occurs, sonicate the vial in a

water bath for 10-15 minutes to aid dissolution.[1][2][9] Gentle warming (e.g., 37°C) can also

be applied.[10]

Aliquoting and Storage: Once a clear solution is obtained, aliquot the stock solution into

smaller, single-use volumes in light-protected vials. Store the aliquots at -80°C for long-term

stability (up to 2 years).[1]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

Materials:

High-concentration BRD0705 stock solution in DMSO

Appropriate sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thawing: Retrieve a single-use aliquot of the BRD0705 stock solution from -80°C storage

and allow it to thaw completely at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution using the appropriate cell culture

medium or buffer to achieve the desired final experimental concentrations. Typical working

concentrations for BRD0705 in cell-based assays range from 10 µM to 40 µM.[1][2]

Final DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the

culture medium is kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.
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[10][11]

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the culture medium without the compound.

Immediate Use: Use the freshly prepared working solutions immediately for optimal results. If

precipitates form upon dilution into an aqueous medium, vortexing or brief sonication may

help to redissolve the compound.[10]

Mandatory Visualizations
Diagram 1: Experimental Workflow for Solution Preparation
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Protocol 1: Stock Solution Preparation

Protocol 2: Working Solution Preparation
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Caption: Workflow for preparing BRD0705 stock and working solutions.
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Diagram 2: Simplified Signaling Pathway of BRD0705 Action
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Caption: BRD0705 selectively inhibits GSK3α, independent of β-catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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